Cas no 127527-22-4 (4-(dimethylamino)butanoyl chloride)

• Product Name: 4-(dimethylamino)butanoyl chloride
• CAS No: 127527-22-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD25957471
• CID: 1221716
• PubChem ID: 15087690
• Update Time: 2025-05-26

4-(dimethylamino)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 4-(dimethylamino)-
• 4-(Dimethylamino)butanoyl chloride
• DB-194736
• 4-(dimethylamino)-butanoyl chloride
• EN300-209364
• 4-dimethylamino-butyryl chloride
• 4-dimethylaminobutyryl chloride
• 4-(dimethylamino)buta-noyl chloride
• 4-(dimethylamino)butanoylchloride
• SCHEMBL2143745
• LRGHHVXWOZHPJF-UHFFFAOYSA-N
• 127527-22-4
• 4(dimethylamino)butanoyl chloride
• 4-(dimethylamino)butanoyl chloride

• MDL： MFCD25957471
• Inchi： 1S/C6H12ClNO/c1-8(2)5-3-4-6(7)9/h3-5H2,1-2H3
• InChI Key： LRGHHVXWOZHPJF-UHFFFAOYSA-N
• SMILES： ClC(CCCN(C)C)=O

Computed Properties

• Exact Mass: 149.06086
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(dimethylamino)butanoyl chloride

4-(Dimethylamino)butanoyl Chloride (CAS No. 127527-22-4): An Overview of Its Properties, Applications, and Recent Research

4-(Dimethylamino)butanoyl chloride (CAS No. 127527-22-4) is a versatile organic compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a dimethylamino group and an acyl chloride functional group. These features endow it with a range of chemical properties that make it valuable for various applications, from synthetic intermediates to drug development.

The dimethylamino group in 4-(dimethylamino)butanoyl chloride imparts basicity and nucleophilicity, making it an excellent starting material for the synthesis of more complex molecules. The acyl chloride functional group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, such as nucleophilic acyl substitution, which is crucial for the formation of amides, esters, and other derivatives.

In recent years, 4-(dimethylamino)butanoyl chloride has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a building block in the synthesis of antineoplastic agents. For instance, researchers have explored its role in the development of novel anticancer drugs that target specific cellular pathways involved in tumor growth and metastasis. The ability to modify the dimethylamino group and the acyl chloride functionality allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Another significant application of 4-(dimethylamino)butanoyl chloride is in the field of materials science. Its reactivity and functional versatility make it a valuable precursor for the synthesis of advanced polymers and coatings. For example, recent studies have demonstrated its use in the preparation of polyurethanes with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture. These materials find applications in industries ranging from automotive to electronics.

The chemical properties of 4-(dimethylamino)butanoyl chloride are also being leveraged in green chemistry initiatives. Researchers are investigating its potential as a sustainable alternative to traditional reagents that may have environmental drawbacks. By optimizing synthetic routes to minimize waste and energy consumption, scientists aim to develop more eco-friendly processes for producing this compound and its derivatives.

In addition to its practical applications, 4-(dimethylamino)butanoyl chloride has been the subject of numerous academic studies aimed at understanding its fundamental chemistry. For instance, computational methods have been employed to investigate the electronic structure and reactivity patterns of this molecule. These studies provide valuable insights into the mechanisms underlying its chemical behavior, which can inform the design of new synthetic strategies.

One recent study published in the Journal of Organic Chemistry explored the use of 4-(dimethylamino)butanoyl chloride in catalytic reactions. The researchers demonstrated that this compound can serve as an efficient catalyst for the synthesis of chiral compounds with high enantioselectivity. This finding has significant implications for the pharmaceutical industry, where chiral molecules are often required for drug development due to their distinct biological activities.

The safety profile of 4-(dimethylamino)butanoyl chloride is another important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 4-(dimethylamino)butanoyl chloride (CAS No. 127527-22-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and green chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.